Cas no 2680678-84-4 (tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate)

Tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate is a specialized carbamate derivative featuring a benzothiazole core with a hydroxyl substituent and a fluorophenyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the tert-butyl carbamate group enhances stability, while the fluorophenyl and benzothiazole components contribute to its utility in structure-activity relationship studies. Its well-defined molecular structure allows for precise modifications, making it valuable for developing targeted compounds with potential therapeutic applications. The product is typically characterized by high purity and consistent performance in synthetic workflows.
tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate structure
2680678-84-4 structure
Product Name:tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate
CAS No:2680678-84-4
MF:C20H21FN2O3S
MW:388.455747365952
CID:5666266
PubChem ID:165914389
Update Time:2025-10-24

tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680678-84-4
    • tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
    • EN300-27718486
    • tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate
    • Inchi: 1S/C20H21FN2O3S/c1-20(2,3)26-19(25)23(11-13-4-7-15(21)8-5-13)12-14-6-9-16-17(10-14)27-18(24)22-16/h4-10H,11-12H2,1-3H3,(H,22,24)
    • InChI Key: KRTCASXMWGMHAP-UHFFFAOYSA-N
    • SMILES: S1C(NC2=CC=C(C=C12)CN(C(=O)OC(C)(C)C)CC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 388.12569187g/mol
  • Monoisotopic Mass: 388.12569187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 83.9Ų

tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27718486-1g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4
1g
$1086.0 2023-09-10
Enamine
EN300-27718486-5g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4
5g
$3147.0 2023-09-10
Enamine
EN300-27718486-10g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4
10g
$4667.0 2023-09-10
Enamine
EN300-27718486-0.05g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
0.05g
$912.0 2025-03-20
Enamine
EN300-27718486-0.1g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
0.1g
$956.0 2025-03-20
Enamine
EN300-27718486-0.25g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
0.25g
$999.0 2025-03-20
Enamine
EN300-27718486-0.5g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
0.5g
$1043.0 2025-03-20
Enamine
EN300-27718486-1.0g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
1.0g
$1086.0 2025-03-20
Enamine
EN300-27718486-2.5g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
2.5g
$2127.0 2025-03-20
Enamine
EN300-27718486-5.0g
tert-butyl N-[(4-fluorophenyl)methyl]-N-[(2-hydroxy-1,3-benzothiazol-6-yl)methyl]carbamate
2680678-84-4 95.0%
5.0g
$3147.0 2025-03-20

Additional information on tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate

Research Brief on tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate (CAS: 2680678-84-4)

The compound tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate (CAS: 2680678-84-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate. The compound features a benzothiazole core, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the 4-fluorophenyl and hydroxybenzothiazole moieties suggests potential interactions with biological targets such as enzymes and receptors.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key regulators of cellular processes. Preliminary data indicate that it may serve as a lead compound for the development of novel kinase inhibitors, particularly in the context of cancer therapy. However, further optimization of its pharmacokinetic properties, such as solubility and metabolic stability, is required to enhance its therapeutic potential.

Another area of interest is the compound's potential role in neurodegenerative diseases. The benzothiazole scaffold has been previously explored for its neuroprotective effects, and recent research suggests that tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate may modulate pathways involved in oxidative stress and inflammation, which are critical in conditions like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between academic and industrial researchers will be essential to advance the development of this compound and its derivatives.

In conclusion, tert-butyl N-(4-fluorophenyl)methyl-N-(2-hydroxy-1,3-benzothiazol-6-yl)methylcarbamate represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant additional studies to fully elucidate its therapeutic potential and optimize its properties for clinical use.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.